
Soil Adsorption and Mobility Profile of
Propaquizafop

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Propaquizafop

CAS No.: 111479-05-1

Cat. No.: S540285

Get Quote

Parameter Result / Value Experimental Conditions & Notes

Adsorption Rate 46.98% - 57.76% [1] Initial concentration of 5 mg L⁻¹; equilibrium reached
within 24 h [1].

Best-Fit Kinetic
Model

Elovich Model [1] R² values between 0.9882 and 0.9940 [1].

Best-Fit Isothermal
Model

Freundlich Model [1] R² values between 0.9748 and 0.9885 [1].

Mobility (Soil TLC) -
Rf

0.076 - 0.123 [1] Soil thin-layer chromatography; values indicate very
low/negligible mobility [1].

Mobility (Column
Leaching)

Not detected in
leachate [1]

Found only in the 0-5 cm top soil layer; classified as a
non-mobile pesticide [1].

Soil Degradation Profile

The degradation of propaquizafop is rapid and influenced by environmental factors. The half-lives in the

five studied soils, in order from fastest to slowest degradation, were [1]:
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Soil Type Degradation Half-life (Days)

LF fluvo-aquic soil 1.41

CS red loam 2.76

SX paddy soil 3.52

CC black soil 5.74

BS ginseng soil 7.75

Among the environmental factors tested (soil moisture, incubation temperature, and microorganisms),

temperature had the greatest influence on the degradation rate [1].

Detailed Experimental Protocols

The following diagram illustrates the workflow for key experiments in the adsorption, mobility, and

degradation study.
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Experimental workflow for propaquizafop environmental fate [1]
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Adsorption Experiments [1]

Procedure: Used a batch equilibrium method. Soil samples were mixed with a background solution
(0.01 M CaCl₂) containing propaquizafop (initial concentration 5 mg L⁻¹). The mixtures were shaken

and then centrifuged. The concentration of propaquizafop in the supernatant was analyzed using
High-Performance Liquid Chromatography (HPLC).

Analysis: Data were fitted to kinetic (including Pseudo-First-Order, Pseudo-Second-Order, and
Elovich) and isothermal (Freundlich and Langmuir) models.

Mobility Experiments [1]

Soil Thin-Layer Chromatography (TLC): Soil slurry was applied to glass plates, spotted with

propaquizafop, and developed with water. The Rf value (Distance traveled by compound / Distance
traveled by solvent front) was calculated.

Soil Column Leaching: Soil was packed into columns, and the herbicide solution was applied to the
top. Simulated rainfall was added, and leachate was collected. After the experiment, the soil column

was sectioned into layers, and the herbicide residue in each layer was analyzed.

Degradation Experiments [1]

Procedure: Soil samples were treated with propaquizafop and incubated under controlled

conditions (25°C, 60% water holding capacity). Soils were sampled at predetermined time intervals,
and the remaining propaquizafop was extracted and quantified via HPLC.

Influence of Factors: The impacts of soil moisture, temperature, and microorganisms (by sterilizing
soil) on the degradation rate were separately investigated.

Key Takeaways for Researchers

Low Leaching Risk: Strong adsorption and negligible mobility significantly reduce the risk of

propaquizafop leaching into groundwater [1]. This is a positive environmental characteristic
compared to more mobile pesticides [2].

Rapid Dissipation in Soil: The short half-life indicates propaquizafop does not persist long in most
agricultural soils, which helps prevent carry-over effects [1].

Consider Soil-Specific Variation: While the overall behavior is consistent, degradation rate can vary
significantly with soil properties, making site-specific assessment valuable [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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